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Compound of Interest

Compound Name: Bicyclo[3.2.2]nonane

Cat. No.: B12081968 Get Quote

Essential Safety and Handling Guide for
Bicyclo[3.2.2]nonane
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Bicyclo[3.2.2]nonane in a laboratory setting. Adherence to these

procedures is critical for ensuring personnel safety and minimizing environmental impact.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Bicyclo[3.2.2]nonane is provided

below. While it is a solid at room temperature, its vapor pressure indicates a potential inhalation

hazard, which must be managed with appropriate engineering controls.
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Property Value Source

Molecular Formula C₉H₁₆ [1][2]

Molecular Weight 124.22 g/mol [1][2]

Melting Point 124 °C [3]

Boiling Point 166.5 °C at 760 mmHg [3]

Vapor Pressure 2.35 mmHg at 25°C [3]

Appearance Solid

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicological data for Bicyclo[3.2.2]nonane is limited, information from

structurally similar compounds, such as Adamantane and derivatives of Bicyclo[2.2.2]octane,

suggests that it should be handled with care to avoid irritation and potential inhalation hazards.

[4][5][6] The following PPE is mandatory when handling Bicyclo[3.2.2]nonane.
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PPE Category Item Specification Rationale

Eye Protection

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 approved

Protects against dust

particles and potential

splashes.

Hand Protection Nitrile Gloves
Standard laboratory

grade

Provides a barrier

against skin contact.

Body Protection Laboratory Coat Standard

Protects personal

clothing from

contamination.

Respiratory Protection
N95 Respirator or

work in a Fume Hood
NIOSH approved

Recommended due to

the compound's vapor

pressure, especially

when handling larger

quantities or if

heating.

Detailed Handling Protocol
Engineering Controls:

All handling of solid Bicyclo[3.2.2]nonane should be conducted in a well-ventilated area.

For procedures that may generate dust or involve heating, a certified chemical fume hood is

required.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area by cleaning it and ensuring all required equipment is within easy reach inside the fume

hood.

Weighing: If weighing the solid, perform this task in a fume hood or a balance enclosure to

minimize the inhalation of any dust or vapor. Use a tared weigh boat or paper.
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Transfer: Use a clean spatula to transfer the solid. Avoid creating dust by handling the

material gently.

In Solution: When preparing solutions, add the solid to the solvent slowly while stirring in a

fume hood.

Post-Handling: After handling, decontaminate the work surface with an appropriate solvent

and wipe it clean. Wash hands thoroughly with soap and water.

Storage and Disposal Plan
Proper storage and disposal are crucial for safety and environmental compliance.

Storage:

Store Bicyclo[3.2.2]nonane in a tightly sealed, properly labeled container.

Keep the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.

Disposal:

Bicyclo[3.2.2]nonane is a non-halogenated organic solid.

Dispose of waste Bicyclo[3.2.2]nonane and any contaminated materials (e.g., gloves,

weigh boats) in a designated, labeled waste container for non-halogenated solid organic

waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures
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Incident Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. If irritation

persists, seek medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. For larger

spills, evacuate the area and contact

Environmental Health and Safety.

Bicyclo[3.2.2]nonane Handling Workflow
The following diagram illustrates the key stages of the handling, storage, and disposal process

for Bicyclo[3.2.2]nonane.
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Bicyclo[3.2.2]nonane Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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